Cas no 61469-04-3 (Cyclopentanecarboxylic acid, 3-(2,4-dimethylbenzoyl)-1,2,2-trimethyl-)

• Product name: Cyclopentanecarboxylic acid, 3-(2,4-dimethylbenzoyl)-1,2,2-trimethyl-
• CAS No: 61469-04-3
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 478182
• PubChem ID: 12419014

Cyclopentanecarboxylic acid, 3-(2,4-dimethylbenzoyl)-1,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-(2,4-dimethylbenzoyl)-1,2,2-trimethyl-
• 3-(2,4-dimethylbenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• DTXSID00497416
• 61469-04-3

• Inchi： InChI=1S/C18H24O3/c1-11-6-7-13(12(2)10-11)15(19)14-8-9-18(5,16(20)21)17(14,3)4/h6-7,10,14H,8-9H2,1-5H3,(H,20,21)
• InChI Key： IXPSWNMMNAAKQQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(=O)C2CCC(C2(C)C)(C)C(=O)O)C

Computed Properties

• Exact Mass: 288.17262
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37